Cas no 131980-30-8 ((2S)-2-(tert-butoxycarbonylamino)-3-(3-cyanophenyl)propanoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-3-(3-cyanophenyl)propanoic acid
• CAS No: 131980-30-8
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD00797560
• CID: 64158
• PubChem ID: 2734498
• Update Time: 2024-11-02

(2S)-2-(tert-butoxycarbonylamino)-3-(3-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(3-cyanophenyl)propanoic acid
• BOC-3-CYANO-L-PHENYLALANINE
• BOC-L-3-CYANOPHE
• BOC-M-CYANO-L-PHE-OH
• BOC-PHE(3-CN)-OH
• BOC-PHE(M-CN)-OH
• (S)-N-BOC-3-CYANOPHENYLALANINE
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(3-CYANOPHENYL)PROPANOIC ACID
• BOC-L-3-CYANOPHENYLALANINE
• (2S)-3-(3-cyanophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-L-3-CN-Phe-OH
• Boc-L-Phe(3-CN)-OH
• RARECHEM BK PT 0152
• BOC-L-3-CYANO-PHE-OH
• A50145
• 131980-30-8
• TS-01053
• (S)N-t-butoxycarbonyl-3-(3-cyanophenyl)alanine
• J-006100
• AM82767
• N-t-Butoxycarbonyl-3-cyano-(S)-phenylalanine
• AKOS015836513
• CS-W012195
• AKOS015889803
• MFCD00797560
• AC-9889
• FDQDHMZKOPOWFE-LBPRGKRZSA-N
• EN300-7368635
• L-Phenylalanine, 3-cyano-N-[(1,1-dimethylethoxy)carbonyl]-
• DTXSID20370338
• Boc-3-cyano-(L)-phenylalanine
• Boc-Phe(3-CN)-OH, >=98.0% (TLC)
• SCHEMBL3748882
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-cyanophenyl)propanoic acid
• (2S)-2-(tert-butoxycarbonylamino)-3-(3-cyanophenyl)propanoic acid
• CHEMBL5306980
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-(3-cyanophenyl)propanoic acid

• MDL： MFCD00797560
• Inchi： 1S/C15H18N2O4/c1-15(2,3)21-14(20)17-12(13(18)19)8-10-5-4-6-11(7-10)9-16/h4-7,12H,8H2,1-3H3,(H,17,20)(H,18,19)/t12-/m0/s1
• InChI Key： FDQDHMZKOPOWFE-LBPRGKRZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.12700
• Monoisotopic Mass: 290.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.9
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: White solid
• Density: 1.1611 (rough estimate)
• Melting Point: 126-129°C
• Boiling Point: 432.4°C (rough estimate)
• Flash Point: 247.4±27.3 °C
• Refractive Index: 1.6280 (estimate)
• PSA: 99.42000
• LogP: 2.46958
• Solubility: Not available
• Specific Rotation: +14.2° (c=1, MeOH)

(2S)-2-(tert-butoxycarbonylamino)-3-(3-cyanophenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters